4-((7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C24H20N2O5/c1-15-23(22(27)20-10-9-19(29-2)12-21(20)30-15)31-18-7-5-17(6-8-18)24(28)26-14-16-4-3-11-25-13-16/h3-13H,14H2,1-2H3,(H,26,28)
• InChI Key: ZNNJCGNANGZTJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC)OC3=CC=C(C=C3)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol
• CAS No.: 951999-55-6

Description

4-((7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H20N2O5 and its molecular weight is 416.433. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

• Synthesis of Chromenes : A method for synthesizing 4H-chromenes and 1H-benzo[f]chromenes containing trifluoroacetyl or aroyl groups has been developed. These compounds are formed through an initial oxa-Diels-Alder reaction followed by an amine elimination. The study suggests potential transformations into o-hydroxybenzylated heterocycles, indicating a broad utility in organic synthesis (Lukashenko et al., 2017).

• Polymers with Coumarin Chromophores : A novel monomer diacid with coumarin substituents has been synthesized for the preparation of aromatic polyamides. These polymers exhibit photosensitive properties due to the presence of coumarin pendent groups, demonstrating applications in material science (Nechifor, 2009).

Pharmaceutical Applications

• Anti-inflammatory and Analgesic Agents : Novel compounds derived from visnaginone and khellinone have been synthesized and evaluated for their anti-inflammatory and analgesic activities. The study highlights the pharmaceutical potential of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : A synthesized compound, 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, has been evaluated for its antimicrobial activity. The study presents the potential of chromene derivatives in addressing antibiotic resistance issues (Okasha et al., 2022).

Material Science

• AEE and Multi-Stimuli-Responsive Properties : Pyridyl substituted benzamides with aggregation enhanced emission (AEE) and multi-stimuli-responsive properties have been synthesized. These findings are significant for the development of smart materials and sensors (Srivastava et al., 2017).

Anticancer Activity

• Breast Cancer Studies : Chromeno[4,3-b]pyridine derivatives have been designed and synthesized, with some showing significant activity against breast cancer cell lines. The study emphasizes the role of such compounds in the development of new anticancer drugs (Abd El Ghani et al., 2022).